Cas no 1791433-96-9 (8-Fluoro-2-phenylquinazolin-4(3H)-one)

• Product Name: 8-Fluoro-2-phenylquinazolin-4(3H)-one
• CAS No: 1791433-96-9
• MF: C₁₄H₉FN₂O
• MW: 240.232466459274
• CID: 5702149
• PubChem ID: 137082895
• Update Time: 2025-11-06

8-Fluoro-2-phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-phenyl-3,4-dihydroquinazolin-4-one
• 8-Fluoro-2-phenylquinazolin-4(3H)-one
• 1791433-96-9
• 4(3H)-Quinazolinone, 8-fluoro-2-phenyl-

• Inchi： 1S/C14H9FN2O/c15-11-8-4-7-10-12(11)16-13(17-14(10)18)9-5-2-1-3-6-9/h1-8H,(H,16,17,18)
• InChI Key： LHIYFKPGUZJYGC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2F)C(=O)NC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 240.06989108g/mol
• Monoisotopic Mass: 240.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 389.1±44.0 °C(Predicted)
• pka: 5.04±0.20(Predicted)

Additional information on 8-Fluoro-2-phenylquinazolin-4(3H)-one

Comprehensive Overview of 8-Fluoro-2-phenylquinazolin-4(3H)-one (CAS No. 1791433-96-9): Properties, Applications, and Research Insights

8-Fluoro-2-phenylquinazolin-4(3H)-one (CAS No. 1791433-96-9) is a fluorinated quinazolinone derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a fluoro substituent at the 8-position and a phenyl group at the 2-position enhances its structural uniqueness, making it a valuable scaffold for medicinal chemistry.

Recent studies highlight the growing interest in fluorinated quinazolinones due to their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Researchers are particularly intrigued by the role of 8-Fluoro-2-phenylquinazolin-4(3H)-one in modulating enzymatic pathways, which aligns with the current focus on targeted therapies in oncology and neurodegenerative diseases. The compound's CAS No. 1791433-96-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 8-Fluoro-2-phenylquinazolin-4(3H)-one is synthesized via multi-step organic reactions, often involving cyclization and fluorination strategies. Its molecular stability and solubility profile make it suitable for formulation studies, a topic of high interest in drug delivery optimization. The compound's structure-activity relationship (SAR) is also a key area of investigation, as slight modifications can significantly alter its pharmacological properties.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 8-Fluoro-2-phenylquinazolin-4(3H)-one to reduce environmental impact. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a hot topic among industry stakeholders. Additionally, computational studies using AI-driven molecular modeling are being employed to predict its interactions with biological targets, showcasing the intersection of chemistry and artificial intelligence.

The compound's spectral data (e.g., NMR, IR, and mass spectrometry) is well-documented, facilitating its identification and purity assessment. Analytical chemists often search for "CAS 1791433-96-9 characterization" to access these details, underscoring its importance in quality control protocols. Furthermore, its potential as a fluorescence probe is under investigation, given the rising demand for novel imaging agents in diagnostic applications.

In summary, 8-Fluoro-2-phenylquinazolin-4(3H)-one (CAS No. 1791433-96-9) represents a versatile compound with broad applicability in drug development and materials science. Its unique fluorinated quinazolinone structure, combined with ongoing research into its therapeutic potential, positions it as a molecule of enduring scientific interest. As the fields of precision medicine and sustainable chemistry evolve, this compound is likely to remain at the forefront of innovation.